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Compound of Interest

Compound Name: Hexyl formate

Cat. No.: B1584476

Essential Safety and Handling Guide for Hexyl
Formate

For researchers, scientists, and drug development professionals, the safe handling of chemical
reagents is paramount. This guide provides immediate and essential safety protocols,
operational procedures, and disposal plans for Hexyl formate, ensuring laboratory safety and
minimizing risk.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is crucial to prevent skin and eye contact, as well as inhalation
of vapors.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1584476?utm_src=pdf-interest
https://www.benchchem.com/product/b1584476?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584476?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Protection Type

Specific
Recommendations

Rationale

Eye and Face Protection

Wear tightly fitting safety
goggles with side-shields
conforming to EN 166 (EU) or
NIOSH-approved safety
glasses with side shields (US).

Protects against splashes and

aerosols.

Skin and Hand Protection

Wear a lab coat or chemical-
resistant apron. For hand
protection, Nitrile rubber gloves
are recommended. For
prolonged or frequent contact,
consult the glove
manufacturer's specific
permeation data. Always
inspect gloves prior to use and
change them immediately

upon contamination.

Prevents direct skin contact

and absorption.

Respiratory Protection

Use in a well-ventilated area. If
ventilation is inadequate, or for
large-scale use, a
NIOSH/MSHA or European
Standard EN 149 approved
respirator with an organic
vapor filter (Type A) may be

necessary.

Protects against inhalation of

potentially harmful vapors.

Quantitative Data Summary

The following table summarizes key quantitative data for Hexyl formate.
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Property Value Source
Molecular Formula C7H1402 [11121[3]
Molecular Weight 130.18 g/mol [1]
Appearance Colorless liquid [31[4]
Odor Fruity, apple-like [5]
Boiling Point 155-156 °C (311-312.8 °F) [1][5][6]
Melting Point -63 °C (-81.4 °F) [51[7]
Flash Point 37 °C (98.6 °F) [4][6]
Density 0.879 g/mL at 25 °C [5]
Slightly soluble in water;
Solubility soluble in alcohol and [5]

propylene glycol.

Occupational Exposure Limits
(OELs)

No specific OELs have been

established for Hexyl formate.

[6]18]

Operational Plan: Step-by-Step Handling Protocol

Adherence to a strict operational protocol is essential for the safe handling of Hexyl formate.

1. Pre-Handling Preparations:

» Risk Assessment: Conduct a thorough risk assessment for the planned experiment.

 Information Review: Review the Safety Data Sheet (SDS) for Hexyl formate.[9]

¢ Ventilation Check: Ensure the work area, preferably a chemical fume hood, is well-ventilated.

[2]

e PPE Inspection: Inspect all necessary PPE for integrity and proper fit.

o Emergency Equipment: Locate and verify the functionality of the nearest eyewash station

and safety shower.
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2. Handling Procedure:

e Grounding: Ground and bond containers and receiving equipment to prevent static
discharge, as Hexyl formate is flammable.

e Tool Selection: Use non-sparking tools.

o Dispensing: Carefully dispense the required amount, avoiding splashing and the creation of
aerosols.

o Container Sealing: Keep the container tightly closed when not in use.

« Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources. No
smoking in the handling area.[10]

3. Post-Handling Procedures:

o Decontamination: Wipe down the work surface with an appropriate solvent.
 PPE Removal: Remove PPE in the correct order to avoid cross-contamination.
e Hand Washing: Wash hands thoroughly with soap and water after handling.

o Storage: Store Hexyl formate in a cool, dry, and well-ventilated area away from incompatible
materials such as strong oxidizing agents, strong acids, and strong bases.[8]

Disposal Plan

Proper disposal of Hexyl formate and contaminated materials is critical to prevent
environmental contamination and ensure regulatory compliance.

» Waste Classification: Hexyl formate waste is classified as hazardous waste due to its
flammability.[7]

e Containerization:

o Collect waste in a designated, compatible, and properly labeled hazardous waste
container.
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o Do not mix with other waste streams, particularly halogenated solvents, to avoid increased
disposal costs.[11]

o Keep the waste container securely closed at all times, except when adding waste.

o Labeling: Label the waste container with "Hazardous Waste," the full chemical name "Hexyl
formate," and a description of its hazards (e.g., "Flammable Liquid").

e Pickup and Disposal:
o Store the waste container in a designated satellite accumulation area.

o Arrange for pickup and disposal through your institution's Environmental Health and Safety
(EHS) office or a licensed hazardous waste disposal contractor.

o Follow all local, state, and federal regulations for hazardous waste disposal.[12]

Visual Workflow for Safe Handling
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Caption: Workflow for the safe handling and disposal of Hexyl formate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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